(22R)-2α,3α,14,20,22-Pentahydroxy-5β-cholest-7-en-6-one
(22R)-2α,3α,14,20,22-Pentahydroxy-5β-cholest-7-en-6-one
Brand Name:
Vulcanchem
CAS No.:
19338-77-3
VCID:
VC0103026
InChI:
InChI=1S/C27H44O6/c1-15(2)6-7-23(31)26(5,32)22-9-11-27(33)17-12-19(28)18-13-20(29)21(30)14-24(18,3)16(17)8-10-25(22,27)4/h12,15-16,18,20-23,29-33H,6-11,13-14H2,1-5H3/t16-,18-,20-,21+,22-,23+,24+,25+,26+,27+/m0/s1
SMILES:
CC(C)CCC(C(C)(C1CCC2(C1(CCC3C2=CC(=O)C4C3(CC(C(C4)O)O)C)C)O)O)O
Molecular Formula:
C27H44O6
Molecular Weight:
464.6 g/mol
(22R)-2α,3α,14,20,22-Pentahydroxy-5β-cholest-7-en-6-one
CAS No.: 19338-77-3
Main Products
VCID: VC0103026
Molecular Formula: C27H44O6
Molecular Weight: 464.6 g/mol
| CAS No. | 19338-77-3 |
|---|---|
| Product Name | (22R)-2α,3α,14,20,22-Pentahydroxy-5β-cholest-7-en-6-one |
| Molecular Formula | C27H44O6 |
| Molecular Weight | 464.6 g/mol |
| IUPAC Name | (2R,3S,5R,9R,10R,13R,14S,17S)-17-[(2R,3R)-2,3-dihydroxy-6-methylheptan-2-yl]-2,3,14-trihydroxy-10,13-dimethyl-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one |
| Standard InChI | InChI=1S/C27H44O6/c1-15(2)6-7-23(31)26(5,32)22-9-11-27(33)17-12-19(28)18-13-20(29)21(30)14-24(18,3)16(17)8-10-25(22,27)4/h12,15-16,18,20-23,29-33H,6-11,13-14H2,1-5H3/t16-,18-,20-,21+,22-,23+,24+,25+,26+,27+/m0/s1 |
| Standard InChIKey | PJYYBCXMCWDUAZ-VNHCOKMVSA-N |
| Isomeric SMILES | CC(C)CC[C@H]([C@@](C)([C@H]1CC[C@@]2([C@@]1(CC[C@H]3C2=CC(=O)[C@H]4[C@@]3(C[C@H]([C@H](C4)O)O)C)C)O)O)O |
| SMILES | CC(C)CCC(C(C)(C1CCC2(C1(CCC3C2=CC(=O)C4C3(CC(C(C4)O)O)C)C)O)O)O |
| Canonical SMILES | CC(C)CCC(C(C)(C1CCC2(C1(CCC3C2=CC(=O)C4C3(CC(C(C4)O)O)C)C)O)O)O |
| PubChem Compound | 12314451 |
| Last Modified | Nov 11 2021 |
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